Cas no 1805638-70-3 (Methyl 2-cyano-4-difluoromethyl-6-(hydroxymethyl)benzoate)

• Product Name: Methyl 2-cyano-4-difluoromethyl-6-(hydroxymethyl)benzoate
• CAS No: 1805638-70-3
• MF: C₁₁H₉F₂NO₃
• MW: 241.190870046616
• CID: 4952954
• Update Time: 2025-10-29

Methyl 2-cyano-4-difluoromethyl-6-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-difluoromethyl-6-(hydroxymethyl)benzoate

• Inchi： 1S/C11H9F2NO3/c1-17-11(16)9-7(4-14)2-6(10(12)13)3-8(9)5-15/h2-3,10,15H,5H2,1H3
• InChI Key： ZKICVOQAYFNXPL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(C(=O)OC)=C(CO)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 1.2
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-cyano-4-difluoromethyl-6-(hydroxymethyl)benzoate

Methyl 2-cyano-4-difluoromethyl-6-(hydroxymethyl)benzoate: A Comprehensive Overview

The compound Methyl 2-cyano-4-difluoromethyl-6-(hydroxymethyl)benzoate (CAS No. 1805638-70-3) is a highly specialized organic compound with a unique structure and versatile applications. This compound has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science due to its distinctive chemical properties and potential for functionalization. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its structural characteristics and reactivity.

Methyl 2-cyano-4-difluoromethyl-6-(hydroxymethyl)benzoate is characterized by a benzoate backbone with three substituents: a cyano group at position 2, a difluoromethyl group at position 4, and a hydroxymethyl group at position 6. The presence of these groups imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical transformations. The cyano group, being electron-withdrawing, enhances the reactivity of the molecule, while the hydroxymethyl group introduces hydrophilic properties, which are advantageous in drug delivery systems.

Recent studies have highlighted the potential of Methyl 2-cyano-4-difluoromethyl-6-(hydroxymethyl)benzoate as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its use in the development of antiviral agents and anticancer drugs. The compound's ability to undergo nucleophilic substitution reactions has been leveraged to create derivatives with improved pharmacokinetic profiles. Additionally, its difluoromethyl group has been shown to enhance the stability of certain drug candidates, making it a valuable intermediate in medicinal chemistry.

In the realm of materials science, Methyl 2-cyano-4-difluoromethyl-6-(hydroxymethyl)benzoate has been employed as a building block for constructing advanced polymers and coatings. Its hydroxymethyl group facilitates cross-linking reactions, leading to materials with enhanced mechanical properties and thermal stability. Recent breakthroughs in polymer synthesis have demonstrated the potential of this compound in creating biodegradable polymers for sustainable packaging applications.

The synthesis of Methyl 2-cyano-4-difluoromethyl-6-(hydroxymethyl)benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring its suitability for large-scale production. The use of environmentally friendly solvents and catalysts has also been explored to align with green chemistry principles.

From an analytical standpoint, the characterization of Methyl 2-cyano-4-difluoromethyl-6-(hydroxymethyl)benzoate has benefited from advancements in spectroscopic techniques such as NMR and IR spectroscopy. These methods provide detailed insights into the compound's molecular structure and functional groups, aiding in quality control and structural elucidation.

In conclusion, Methyl 2-cyano-4-difluorom methyl benzoate stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.